2-(4-Methylphenoxy)ethanol

Specification

• CAS No.: 31691-23-3
• Molecular Formula: C9H12O2
• Molecular Weight: 152.19 g/mol
• IUPAC Name: 2-(4-methylphenoxy)ethanol
• Standard InChI: InChI=1S/C9H12O2/c1-8-2-4-9(5-3-8)11-7-6-10/h2-5,10H,6-7H2,1H3
• Standard InChI Key: FFWXHQFJNOGDJE-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)OCCO
• Canonical SMILES: CC1=CC=C(C=C1)OCCO

Introduction

Chemical Identification and Structural Properties

Nomenclature and Molecular Characteristics

2-(4-Methylphenoxy)ethanol, systematically named as ethanol, 2-(4-methylphenoxy)-, belongs to the glycol ether family. Its synonyms include ethylene glycol mono-p-tolyl ether and 2-(p-tolyloxy)ethanol, reflecting its phenolic ether structure. The compound lacks stereocenters, precluding stereoisomerism, and features a hydroxyl group (-OH) and a methyl-substituted phenoxy moiety. The molecular structure contributes to its moderate polarity, evidenced by a log Kow (octanol-water partition coefficient) of 1.65, suggesting balanced hydrophilicity and lipophilicity.

Physical and Thermodynamic Properties

Phase Behavior and Solubility

The compound exhibits a melting point of 39.43°C and a boiling point of 261.19°C, as predicted by EPI Suite v4.11. These properties suggest stability under ambient storage conditions but volatility at elevated temperatures. Water solubility is notably high at 9,407 mg/L at 25°C, facilitating aqueous environmental transport despite its organic backbone. Vapor pressure remains low (0.00117 mm Hg), minimizing atmospheric release.

Partitioning and Reactivity

The log Kow value of 1.65 places 2-(4-methylphenoxy)ethanol in Cramer Class II under the Threshold of Toxicological Concern (TTC) framework, implying moderate metabolic and distribution kinetics. Reactivity with common oxidants or nucleophiles is expected to be low due to the absence of reactive functional groups beyond the ether and alcohol moieties.

Toxicological Profile

Genotoxicity Assessments

In vitro genotoxicity testing via the BlueScreen assay demonstrated no cytotoxicity or mutagenicity, with relative cell densities exceeding 80% and negative results in the presence and absence of metabolic activation. Read-across data from 2-phenoxyethanol (CAS 122-99-6) further supported these findings: Ames tests showed no mutagenic activity, and in vivo micronucleus assays in mice revealed no clastogenic effects at doses up to 500 mg/kg. These results collectively indicate a low genotoxic risk for 2-(4-methylphenoxy)ethanol under intended use conditions.

Repeated Dose and Reproductive Toxicity

A 90-day OECD 408 study on 2-phenoxyethanol established a No Observed Adverse Effect Level (NOAEL) of 5000 ppm (equivalent to 765–948 mg/kg/day in rats) based on hematological and renal weight changes at higher doses. Margin of Exposure (MOE) calculations for 2-(4-methylphenoxy)ethanol, derived from systemic exposure estimates (0.34 μg/kg/day), yielded values exceeding 700,000, well above the safety threshold of 100. Reproductive toxicity assessments, extrapolated from analog data, identified no adverse effects on fertility or developmental outcomes at relevant exposure levels.

Environmental Fate and Ecotoxicity

Degradation and Bioaccumulation

Biodegradation screening using BIOWIN models predicted rapid primary degradation (2.8) and ultimate mineralization (3.1), classifying the compound as readily biodegradable. Bioaccumulation potential, estimated via a log BCF of 3.151 L/kg, falls below regulatory criteria for persistence or bioaccumulation.

Aquatic Toxicity and Risk Quotients

Acute aquatic toxicity testing yielded an LC50 of 415.9 mg/L for Daphnia magna, leading to a Predicted No Effect Concentration (PNEC) of 0.4159 μg/L. Regional PEC/PNEC ratios for North America and Europe, calculated using 2019 IFRA Volume of Use data, remained below 1, indicating negligible ecological risk.

Regulatory Status and Applications

Global Regulatory Compliance

2-(4-Methylphenoxy)ethanol is pre-registered under REACH but lacks a comprehensive dossier as of June 2024. Its inclusion in the International Fragrance Association (IFRA) standards reflects compliance with industry-specific safety guidelines, particularly for dermal applications in cosmetics and personal care products.